N'-(2-hydroxybenzylidene)-4-propylbenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-(2-hydroxyphenyl)methylideneamino]-4-propylbenzenesulfonamide
• InChI: InChI=1S/C16H18N2O3S/c1-2-5-13-8-10-15(11-9-13)22(20,21)18-17-12-14-6-3-4-7-16(14)19/h3-4,6-12,18-19H,2,5H2,1H3/b17-12-
• InChI Key: JYPVOSGEHXOJHG-ATVHPVEESA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=CC=C2O
• Isomeric SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)N/N=C\C2=CC=CC=C2O
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

Compounds like N’-(2-hydroxybenzylidene)-4-propylbenzenesulfonohydrazide belong to a class of organic compounds known as hydrazides. They are derived from carboxylic acids and are often used in the synthesis of various organic compounds. They contain an azomethine group (-NHN=CH-), which is a characteristic feature of Schiff bases.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using various spectroscopic techniques such as UV-Vis, IR, NMR, and mass spectrometry. The structure is often confirmed by single-crystal X-ray diffraction.

Chemical Reactions Analysis

Again, while specific reactions involving N’-(2-hydroxybenzylidene)-4-propylbenzenesulfonohydrazide are not available, similar compounds are known to undergo various chemical reactions. For instance, they can form complexes with transition metals.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be analyzed using techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to study their thermal stability. Their electronic properties can be studied using density functional theory (DFT) calculations.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on their structure and the context in which they are used. Some hydrazides and their metal complexes have been found to exhibit antimicrobial activity.